Cas no 1873-12-7 (1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid
• CAS No: 1873-12-7
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD07838488
• CID: 1090416
• PubChem ID: 8893267
• Update Time: 2025-04-20

1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid
• 1-methyl-5-nitropyrrole-2-carboxylic acid
• 1-Methyl-5-nitro-2-pyrrolecarboxylic acid
• AS-42109
• BAA87312
• SB62568
• 1873-12-7
• CHEMBL276267
• SCHEMBL7832147
• DTXSID80429255
• EN300-23777
• 1-Methyl-5-nitro-1H-pyrrole-2-carboxylicacid
• A880589
• AKOS000119328
• Z164707410
• CS-D1283
• MFCD07838488
• DTXCID30380089

• MDL： MFCD07838488
• Inchi： 1S/C6H6N2O4/c1-7-4(6(9)10)2-3-5(7)8(11)12/h2-3H,1H3,(H,9,10)
• InChI Key： FLRXGGRRZQMJJI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C([N+](=O)[O-])N1C)=O

Computed Properties

• Exact Mass: 170.03275668g/mol
• Monoisotopic Mass: 170.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 202-204 °C
• Boiling Point: 367.1±27.0 °C at 760 mmHg
• Flash Point: 175.8±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds